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Compound of Interest

Compound Name: Glutinone

cat. No.: B024113

This guide provides essential safety and logistical information for the proper handling and
disposal of Glutathione in a laboratory setting. The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals by outlining
personal protective equipment (PPE) requirements, operational plans, and waste disposal
protocols. While Glutathione is not classified as a hazardous substance under the Globally
Harmonized System (GHS), it is crucial to handle it with care to minimize any potential risks.[1]

[21(31[4]

Hazard Identification and Exposure Limits

The primary routes of exposure to Glutathione are through eye contact, ingestion, or inhalation
of dust particles.[1] In the event of a fire, thermal decomposition can produce hazardous gases,
including carbon oxides, nitrogen oxides (NOx), and sulfur oxides.[1][4][5][6]

Quantitative Safety Data

Parameter Value Notes
OSHA PEL (Permissible As TWA (Time-Weighted
o 15 mg/m3
Exposure Limit) Average) for total dust.[1]
ACGIH TLV (Threshold Limit As TWA for inhalable particles.
10 mg/m3
Value) [1]
LD50 Oral (Rat) > 5,000 mg/kg Acute oral toxicity.[1]
LD50 Oral (Mouse) 5,000 mg/kg Acute oral toxicity.[1][4]
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Operational Plan: Safe Handling and Storage

Handling Protocol:

e Work in a well-ventilated area to maintain low airborne concentrations.[1][7]

Minimize the generation and accumulation of dust.[1][5][7]

Avoid contact with skin, eyes, and clothing.[1][5][7]

Do not eat, drink, or smoke in areas where Glutathione is handled.[1][5]

Wash hands thoroughly after handling.[1][4]

Ensure that emergency eye wash fountains and safety showers are readily accessible.[1][7]

Storage Protocol:

Store in a cool, dry, and well-ventilated place.[1][4][7]

Keep containers tightly closed in their original packaging.[1][6][7] Polyethylene or
polypropylene containers are suitable.[1]

Protect from light, moisture, freezing, and physical damage.[1][5]

Store away from incompatible materials, especially strong oxidizing agents.[1][5][6][7]
Personal Protective Equipment (PPE) Protocol
A thorough risk assessment of specific procedures should inform PPE selection.

o Eye and Face Protection: Wear safety glasses with side shields or goggles that conform to
EN166 or NIOSH standards.[1][4][5][7]

e Skin Protection:

o Gloves: Use compatible chemical-resistant gloves, such as nitrile rubber. Inspect gloves
before use and use a proper removal technique to avoid skin contact with the outer
surface.[1][4][7] Dispose of contaminated gloves after use.[1][4][5]
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o Protective Clothing: Wear a lab coat or other appropriate protective clothing to prevent
skin contact.[1][5][7]

» Respiratory Protection: Generally not required under normal use with adequate ventilation. If
a risk assessment indicates a potential for dust or aerosol inhalation, use a NIOSH-approved
N100 (US) or P3 (EN 143) particle respirator.[1]

Disposal Plan

All waste must be handled in accordance with applicable local, state, and federal regulations.
[1] It is the responsibility of the waste generator to properly characterize all waste materials.[5]

[61[7]

Prohibited Disposal Methods:

e Do not dispose of Glutathione in the regular trash.[7]

e Do not flush Glutathione down the drain or into the sewer system.[1][7][8]
Disposal Protocol:

o Waste Characterization: Determine if the Glutathione waste is mixed with any hazardous
substances. If so, it must be treated as hazardous waste.[9]

e Waste Segregation & Collection:

o Solid Waste: Collect surplus or unwanted solid Glutathione in a clearly labeled, sealed
container.[7]

o Contaminated Materials: Any materials contaminated with Glutathione (e.g., gloves,
weighing papers, spill cleanup materials) should be collected in a designated, labeled
waste container.[1][7]

o Professional Disposal: Contact a licensed professional waste disposal service to arrange for
the collection and disposal of the waste.[5][7] Provide the service with accurate information
about the waste material.[7]
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o Empty Containers: Handle contaminated packages and empty containers in the same way
as the substance itself.[1] They should not be discarded with household garbage.[5]

Start: Glutathione Waste Generated

Step 1: Characterize Waste
Is it mixed with hazardous material?

Step 2: Segregate Waste
- Solid Glutathione
- Contaminated PPE/materials

Step 2: Segregate as Hazardous Waste
Follow institutional EHS protocol

Step 3: Containerize & Label
Use sealed, compatible, and
clearly labeled containers.

Step 4: Professional Disposal
Contact licensed waste disposal service.

End: Compliant Disposal

Glutathione Disposal Workflow

Click to download full resolution via product page
Caption: Logical workflow for the proper disposal of Glutathione.[7]
Experimental Protocols
Accidental Release Measures:
In the event of a spill, follow these procedures:
+ Evacuate and Secure: If necessary, remove non-emergency personnel from the area.[1]

» Ventilate: Ensure the spill area is well-ventilated.[1]
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» Personal Protection: Wear appropriate PPE as outlined above, including respiratory
protection if dust is present.[1][7]

o Containment: Prevent the spill from entering drains or waterways.[1][5]
e Cleanup:

o Use dry cleanup procedures.[1]

o Avoid actions that create dust.[1]

o Carefully sweep, shovel, or vacuum the material and place it into a suitable, closed, and
labeled container for disposal.[1][6][7]

» Decontamination: Clean the spill area thoroughly after material pickup is complete.[7]

o Disposal: The collected spill waste must be disposed of as chemical waste through a
licensed service.[7]

First Aid Procedures:

 Inhalation: Move the exposed person to fresh air. If breathing is difficult or symptoms appeatr,
get medical assistance.[1][5]

o Skin Contact: Rinse the exposed skin gently with soap and water for 15-20 minutes. Seek
medical advice if irritation persists.[5]

o Eye Contact: Protect the unexposed eye. Rinse the exposed eye(s) gently with water for 15-
20 minutes, removing contact lenses if present and easy to do. Seek medical attention.[1][5]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/pdf/Safe_Handling_and_Disposal_of_Glutathione_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Glutathione_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safe_Handling_and_Disposal_of_Glutathione_A_Procedural_Guide.pdf
https://www.fishersci.com/store/msds?partNumber=S25699&productDescription=GLUTATHIONE+1+G&vendorId=VN00115888&countryCode=US&language=en
https://www.benchchem.com/pdf/Safe_Handling_and_Disposal_of_Glutathione_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Safe_Handling_and_Disposal_of_Glutathione_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Safe_Handling_and_Disposal_of_Glutathione_A_Procedural_Guide.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1801406&productDescription=L-GLUTATHIONE+REDUCED+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Glutathione_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Glutathione_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Glutathione_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safe_Handling_and_Disposal_of_Glutathione_A_Procedural_Guide.pdf
https://www.fishersci.com/store/msds?partNumber=S25699&productDescription=GLUTATHIONE+1+G&vendorId=VN00115888&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=S25699&productDescription=GLUTATHIONE+1+G&vendorId=VN00115888&countryCode=US&language=en
https://www.benchchem.com/pdf/Safe_Handling_and_Disposal_of_Glutathione_A_Procedural_Guide.pdf
https://www.fishersci.com/store/msds?partNumber=S25699&productDescription=GLUTATHIONE+1+G&vendorId=VN00115888&countryCode=US&language=en
https://www.benchchem.com/pdf/Safe_Handling_and_Disposal_of_Glutathione_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b024113?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

References

. benchchem.com [benchchem.com]

. sigmaaldrich.com [sigmaaldrich.com]

. spectrumchemical.com [spectrumchemical.com]
. cdhfinechemical.com [cdhfinechemical.com]

. fishersci.com [fishersci.com]

. fishersci.com [fishersci.com]

. benchchem.com [benchchem.com]

. chemos.de [chemos.de]

°
(] [e0] ~ (o)) )] EaN w N -

. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [Proper Disposal Procedures for Glutathione].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b024113#glutinone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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